Cas no 108665-40-3 (4,5-bis(trifluoromethyl)phenanthrene)

• Product Name: 4,5-bis(trifluoromethyl)phenanthrene
• CAS No: 108665-40-3
• MF: C₁₆H₈F₆
• MW: 314.225145339966
• CID: 1190117
• PubChem ID: 13977924
• Update Time: 2025-04-20

4,5-bis(trifluoromethyl)phenanthrene Chemical and Physical Properties

Names and Identifiers

• 4,5-bis(trifluoromethyl)phenanthrene
• DTXSID50553652
• 108665-40-3

• Inchi： 1S/C16H8F6/c17-15(18,19)11-5-1-3-9-7-8-10-4-2-6-12(16(20,21)22)14(10)13(9)11/h1-8H
• InChI Key： WMVRTPKPMUJGBE-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=C2C=CC3C=CC=C(C(F)(F)F)C=3C2=1)(F)F

Computed Properties

• Exact Mass: 314.05304
• Monoisotopic Mass: 314.05301923g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 0
• Complexity: 360
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.2
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0